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Introduction

The iodine value (IV) is a critical parameter in the characterization of fats and oils, quantifying

the degree of unsaturation of the constituent fatty acids. It is defined as the mass of iodine, in

grams, that is consumed by 100 grams of a chemical substance.[1] A higher iodine value

indicates a greater number of carbon-carbon double bonds in the fat or oil, which is a key

indicator of its physical and chemical properties, including its oxidative stability and suitability

for various applications, from food products to biofuels. While various methods exist for the

determination of the iodine value, the most common are titrimetric methods such as the Wijs

and Hanuš methods.[1]

Notably, a patent has been reported for the use of Halazone (p-sulfondichloramidobenzoic

acid) as a reagent for determining the iodine content in fats and oils; however, detailed

experimental protocols and extensive validation data for this specific application are not widely

available in peer-reviewed literature. Therefore, these application notes will focus on the well-

established and widely practiced Wijs method, providing a comprehensive protocol for

researchers, scientists, and drug development professionals.

Principle of the Wijs Method
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The Wijs method is a titrimetric procedure that involves the reaction of an excess of iodine

monochloride (ICl), the Wijs reagent, with the double bonds present in the unsaturated fatty

acids of the fat or oil sample.[1][2] The sample is dissolved in a non-polar solvent, and a known

excess of the Wijs reagent is added. The iodine monochloride reacts with the double bonds,

leading to the formation of a di-halogenated derivative.

After the reaction is complete, the unreacted iodine monochloride is determined. This is

achieved by adding a solution of potassium iodide (KI), which reacts with the remaining ICl to

liberate molecular iodine (I₂).[1][3] The liberated iodine is then titrated with a standardized

solution of sodium thiosulfate (Na₂S₂O₃) using a starch indicator. A blank determination is

performed under the same conditions without the fat or oil sample to account for any side

reactions. The difference between the titration volumes for the blank and the sample is used to

calculate the amount of iodine that reacted with the sample, and subsequently, the iodine

value.

Experimental Protocol: Wijs Method
This protocol outlines the step-by-step procedure for determining the iodine value of fats and

oils using the Wijs method.

1. Reagents and Materials

Wijs Reagent (Iodine Monochloride Solution): Commercially available or prepared by

dissolving iodine in glacial acetic acid, followed by the addition of iodine trichloride or

chlorine gas until the desired halogen ratio is achieved. The solution should be stored in a

dark, glass-stoppered bottle.

Potassium Iodide (KI) Solution (15% w/v): Dissolve 15 g of KI in 100 mL of deionized water.

Standardized Sodium Thiosulfate (Na₂S₂O₃) Solution (0.1 N): Prepare by dissolving the

appropriate amount of Na₂S₂O₃·5H₂O in freshly boiled and cooled deionized water.

Standardize against a primary standard such as potassium dichromate.

Starch Indicator Solution (1% w/v): Prepare a paste of 1 g of soluble starch in a small

amount of cold water and add it to 100 mL of boiling water with constant stirring.

Carbon Tetrachloride (CCl₄) or Chloroform (CHCl₃): Analytical grade.
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Fat or Oil Sample

Glassware: 500 mL Iodine flasks, burettes, pipettes, volumetric flasks.

2. Sample Preparation

The amount of sample to be used is dependent on the expected iodine value. The goal is to

have a 50-60% excess of the Wijs reagent. A general guideline is provided in the table below.

Expected Iodine Value Sample Weight (g)

< 5 1.0

5 - 20 0.25 - 1.0

21 - 50 0.1 - 0.25

51 - 100 0.05 - 0.1

101 - 150 0.03 - 0.05

151 - 200 0.02 - 0.03

3. Procedure

Accurately weigh the appropriate amount of the fat or oil sample into a clean, dry 500 mL

iodine flask.

Add 20 mL of carbon tetrachloride or chloroform to the flask to dissolve the sample. Swirl

gently to ensure complete dissolution.

Using a pipette, add exactly 25 mL of the Wijs reagent to the flask. Stopper the flask, swirl

the contents, and place it in a dark place for 30 minutes (or 1 hour for oils with high iodine

values or conjugated double bonds).

Prepare a blank determination by adding 20 mL of the solvent and 25 mL of the Wijs reagent

to another 500 mL iodine flask. Treat the blank identically to the sample.

After the incubation period, remove the flasks from the dark. To each flask, add 20 mL of the

15% potassium iodide solution, followed by 100 mL of deionized water.
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Titrate the liberated iodine with the standardized 0.1 N sodium thiosulfate solution. Add the

thiosulfate solution with constant and vigorous shaking until the yellow color of the iodine has

almost disappeared.

Add 1-2 mL of the starch indicator solution. A deep blue color will form.

Continue the titration dropwise, with shaking, until the blue color is completely discharged

and the solution becomes colorless.

Record the volume of sodium thiosulfate solution used for both the sample (S) and the blank

(B) titrations.

4. Calculation of Iodine Value

The iodine value is calculated using the following formula:

Iodine Value = [(B - S) × N × 12.69] / W

Where:

B = Volume of sodium thiosulfate solution used for the blank (mL)

S = Volume of sodium thiosulfate solution used for the sample (mL)

N = Normality of the sodium thiosulfate solution (eq/L)

12.69 = Conversion factor (atomic weight of iodine is 126.9 g/mol , so 1 mL of 1 N Na₂S₂O₃

is equivalent to 0.1269 g of iodine; the formula uses 12.69 to express the result in g I₂/100 g

sample)

W = Weight of the sample (g)

Data Presentation
The following table provides typical iodine values for a range of common fats and oils. These

values can be used as a reference for comparison with experimental results.
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Fat or Oil Iodine Value (g I₂/100 g)

Coconut Oil 7 - 12

Butterfat 25 - 42

Palm Oil 44 - 58

Lard 45 - 70

Olive Oil 75 - 94

Peanut Oil 82 - 107

Cottonseed Oil 99 - 119

Corn Oil 103 - 128

Soybean Oil 120 - 141

Sunflower Oil 110 - 143

Safflower Oil 140 - 150

Linseed Oil 170 - 204
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Caption: Experimental workflow for the determination of iodine value using the Wijs method.
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Step 1: Addition Reaction
Step 2: Liberation of Iodine

Step 3: Titration

Unsaturated Fatty Acid
(-CH=CH-)
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(-CHI-CHCl-)

+ ICl (excess) ICl (unreacted) I₂+ KI 2I⁻+ 2Na₂S₂O₃
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Caption: Chemical reactions in the Wijs method for iodine value determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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